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Compound of Interest

Compound Name:

Tert-butyl 4-(4-

aminophenyl)piperazine-1-

carboxylate

Cat. No.: B103973 Get Quote

A definitive, singular IUPAC name for a piperazine compound with the molecular formula

C15H23N3O2 cannot be provided without further specifying information. The molecular formula

C15H23N3O2 can represent a multitude of constitutional isomers and stereoisomers.

Comprehensive searches of chemical databases and scientific literature did not reveal a single,

prominent drug or widely recognized research compound with this specific formula that would

be the unambiguous subject of a detailed technical guide.

The piperazine ring system is a common scaffold in medicinal chemistry, leading to a vast

number of derivatives with diverse biological activities.[1][2][3] This structural versatility means

that numerous compounds with the same molecular formula but different arrangements of

atoms can be synthesized. These isomers can have vastly different chemical, physical, and

biological properties.

For a technical guide to be scientifically accurate and valuable to researchers and drug

development professionals, the subject compound must be unequivocally identified. This is

typically achieved through:

A Common or Trade Name: For example, well-known drugs like Viagra (Sildenafil) or

Clozapine are piperazine derivatives.[4]

A Chemical Abstracts Service (CAS) Registry Number: A unique numerical identifier

assigned to every chemical substance.
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A specific IUPAC (International Union of Pure and Applied Chemistry) name: This provides a

systematic and unambiguous description of the molecule's structure, including

stereochemistry where applicable.

Without such an identifier, it is not feasible to proceed with the creation of an in-depth technical

guide that meets the user's core requirements for scientific integrity, including detailing specific

mechanisms of action, experimental protocols, and quantitative data. The synthesis of a

meaningful and accurate guide is contingent on the precise identification of the chemical entity

in question.

To proceed with this request, please provide a more specific identifier for the C15H23N3O2

piperazine compound of interest.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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